Cas no 97844-81-0 (5-(4-Amidinophenoxy)-1-pentanol)
97844-81-0 structure
Product Name:5-(4-Amidinophenoxy)-1-pentanol
CAS No:97844-81-0
MF:C12H18N2O2
MW:222.283523082733
CID:1059703
PubChem ID:456456
Update Time:2025-04-20
5-(4-Amidinophenoxy)-1-pentanol Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Amidinophenoxy)-1-pentanol
- 4-(5-hydroxypentoxy)benzenecarboximidamide
- 5-(4'-AMidinophenoxy)-1-pentanol
- 4-[(5-Hydroxypentyl)oxy]benzenecarboximidamide
- 5-(4-Amidinophenoxy)-pentanol
- DTXSID60332430
- 4-[(5-Hydroxypentyl)oxy]benzene-1-carboximidamide
- 97844-81-0
- 4-(5-hydroxypentoxy)benzamidine
- SCHEMBL12348098
- FT-0661555
- 4-((5-Hydroxypentyl)oxy)benzimidamide
- DB-316869
-
- Inchi： 1S/C12H18N2O2/c13-12(14)10-4-6-11(7-5-10)16-9-3-1-2-8-15/h4-7,15H,1-3,8-9H2,(H3,13,14)
- InChI Key： LXWVMVSVUBHKJV-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=N)N)=CC=1)CCCCCO
Computed Properties
- Exact Mass: 222.13700
- Monoisotopic Mass: 222.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- PSA: 79.33000
- LogP: 2.31210
5-(4-Amidinophenoxy)-1-pentanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A576765-10mg |
5-(4-Amidinophenoxy)-1-pentanol |
97844-81-0 | 10mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A576765-100mg |
5-(4-Amidinophenoxy)-1-pentanol |
97844-81-0 | 100mg |
$ 1642.00 | 2023-04-19 |
5-(4-Amidinophenoxy)-1-pentanol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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